Cas no 957354-37-9 (1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole
• CAS No: 957354-37-9
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD04049223
• CID: 3059410
• PubChem ID: 823304
• Update Time: 2025-04-21

1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-benzyl)-3-nitro-1H-pyrazole
• 1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole
• 1-[(2-Fluorophenyl)methyl]-3-nitro-1H-pyrazole
• 1-(2-fluorobenzyl)-3-nitro-1H-pyrazole
• 957354-37-9
• AG-664/42811554
• MFCD04049223
• 1-[(2-fluorophenyl)methyl]-3-nitropyrazole
• EN300-229683
• BBL038389
• AKOS015922181
• 1-[(2-fluorophenyl)methyl]-3-nitro-pyrazole
• AKOS000310202
• STK305050

• MDL： MFCD04049223
• Inchi： 1S/C10H8FN3O2/c11-9-4-2-1-3-8(9)7-13-6-5-10(12-13)14(15)16/h1-6H,7H2
• InChI Key： QEUHPOUUJCOAFQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 379.2±27.0 °C at 760 mmHg
• Flash Point: 183.1±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds